Cas no 1701935-92-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid
• CAS No: 1701935-92-3
• MF: C₂₅H₂₃NO₆S
• MW: 465.518225908279
• CID: 5869749
• PubChem ID: 103663824
• Update Time: 2025-10-29

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1701935-92-3
• EN300-650837
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid

• Inchi： 1S/C25H23NO6S/c1-25(23(27)28,16-11-13-17(14-12-16)33(2,30)31)26-24(29)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22H,15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： KZEIIJOLBALGRN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C(=O)O)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 465.12460863g/mol
• Monoisotopic Mass: 465.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid (CAS No. 1701935-92-3): An Overview

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid (CAS No. 1701935-92-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is characterized by its unique structural features and potential applications in various therapeutic areas.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound enhances its solubility and stability, making it a valuable intermediate in the synthesis of complex molecules. The methanesulfonylphenyl moiety, on the other hand, introduces additional functional groups that can be exploited for further chemical modifications and biological activity studies.

Recent research has focused on the potential of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

The structural complexity of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid also makes it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into the molecular determinants of its biological activity. This information is crucial for optimizing the compound's properties and developing more potent and selective derivatives.

In addition to its potential therapeutic applications, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid has been used as a model compound in the development of new analytical methods and techniques. For example, high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study the purity and stability of this compound under various conditions. These methods are essential for ensuring the quality and consistency of the compound in both research and industrial settings.

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid involves several well-established chemical reactions, including coupling reactions, protection/deprotection steps, and functional group transformations. The efficiency and scalability of these synthetic routes have been optimized to meet the demands of both academic research and pharmaceutical development. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid as a potential drug candidate. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings are encouraging and pave the way for further clinical investigations.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methanesulfonylphenyl)propanoic acid (CAS No. 1701935-92-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, and synthetic accessibility make it an attractive target for further exploration and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.